Cas no 76656-53-6 (1,6-Pyrenediamine, N,N,N',N'-tetraphenyl-)
76656-53-6 structure
Product Name:1,6-Pyrenediamine, N,N,N',N'-tetraphenyl-
CAS No:76656-53-6
MF:C40H28N2
MW:536.663729667664
CID:1781035
PubChem ID:23019723
Update Time:2025-04-21
1,6-Pyrenediamine, N,N,N',N'-tetraphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,6-Pyrenediamine, N,N,N',N'-tetraphenyl-
- 1-N,1-N,6-N,6-N-tetraphenylpyrene-1,6-diamine
- n,n,n',n'-tetraphenyl-pyrene-1,6-diamine
- 76656-53-6
- 1,6-bis(diphenylamino)pyrene
- SCHEMBL556985
- DB-407260
- DTXSID60629837
- N~1~,N~1~,N~6~,N~6~-Tetraphenylpyrene-1,6-diamine
-
- Inchi: 1S/C40H28N2/c1-5-13-31(14-6-1)41(32-15-7-2-8-16-32)37-27-23-29-22-26-36-38(28-24-30-21-25-35(37)39(29)40(30)36)42(33-17-9-3-10-18-33)34-19-11-4-12-20-34/h1-28H
- InChI Key: WTEJYGDMCOWSLV-UHFFFAOYSA-N
- SMILES: N(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=C2C=CC3=C(C=CC4=CC=C1C2=C34)N(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 536.22544
- Monoisotopic Mass: 536.225248902g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 42
- Rotatable Bond Count: 6
- Complexity: 740
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11.5
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- PSA: 6.48
1,6-Pyrenediamine, N,N,N',N'-tetraphenyl- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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